Cas no 1880297-66-4 (2-Bromo-N-cyclobutyl-5-iodobenzamide)

• Product Name: 2-Bromo-N-cyclobutyl-5-iodobenzamide
• CAS No: 1880297-66-4
• MF: C₁₁H₁₁BrINO
• MW: 380.019614458084
• CID: 5056944
• Update Time: 2025-07-23

2-Bromo-N-cyclobutyl-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-cyclobutyl-5-iodobenzamide

• Inchi： 1S/C11H11BrINO/c12-10-5-4-7(13)6-9(10)11(15)14-8-2-1-3-8/h4-6,8H,1-3H2,(H,14,15)
• InChI Key： WZHNEQHZNFPMQQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(NC1CCC1)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-N-cyclobutyl-5-iodobenzamide

2-Bromo-N-cyclobutyl-5-iodobenzamide

The compound CAS No. 1880297-66-4, also known as 2-Bromo-N-cyclobutyl-5-iodobenzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, an iodine atom at the 5-position, and a cyclobutyl group attached to the nitrogen atom of the amide functional group.

The synthesis of 2-Bromo-N-cyclobutyl-5-iodobenzamide involves a series of intricate chemical reactions, including nucleophilic substitution, coupling reactions, and amide formation. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The compound's structure makes it particularly useful in applications requiring precise control over electronic properties and reactivity.

In terms of applications, 2-Bromo-N-cyclobutyl-5-iodobenzamide has been extensively studied for its potential in drug discovery and materials science. Its bromine and iodine substituents contribute to its unique electronic properties, making it a valuable component in the development of new pharmaceutical agents and advanced materials. Recent studies have highlighted its role in enhancing the bioavailability of certain drugs through improved solubility and stability.

The compound's cyclobutyl group adds another layer of complexity to its structure, influencing its reactivity and compatibility with other chemical systems. Researchers have explored its use in catalytic processes, where its ability to stabilize transition states has proven advantageous. Furthermore, the compound's ability to undergo various post-synthetic modifications has opened new avenues for tailoring its properties to specific applications.

From an environmental standpoint, the synthesis and handling of CAS No. 1880297-66-4 must adhere to strict safety protocols to minimize any potential impact on human health or the environment. Ongoing research is focused on developing more sustainable synthesis methods that reduce waste and energy consumption while maintaining high product quality.

In conclusion, 2-Bromo-N-cyclobutyl-5-iodobenzamide, with its distinctive structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, underscoring its importance in advancing scientific knowledge and technological innovation.